N-(benzo[d][1,3]dioxol-5-yl)-3-pentanamidobenzofuran-2-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-(pentanoylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H20N2O5/c1-2-3-8-18(24)23-19-14-6-4-5-7-15(14)28-20(19)21(25)22-13-9-10-16-17(11-13)27-12-26-16/h4-7,9-11H,2-3,8,12H2,1H3,(H,22,25)(H,23,24)
• InChI Key: ZWLBMXLCPPABJV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H20N2O5
• Molecular Weight: 380.4 g/mol
• CAS No.: 887224-38-6

Description

The compound “N-(benzo[d][1,3]dioxol-5-yl)-3-pentanamidobenzofuran-2-carboxamide” is a complex organic molecule. It contains a benzodioxole group (benzo[d][1,3]dioxol-5-yl), which is a type of aromatic ether, and a benzofuran group (benzofuran-2-carboxamide), which is a type of heterocyclic compound. The presence of these groups could potentially confer interesting chemical and biological properties to the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the benzodioxole and benzofuran rings, and the introduction of the amide group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzodioxole and benzofuran rings, and the amide group. These groups could potentially engage in various types of intermolecular interactions, including pi-stacking, hydrogen bonding, and dipole-dipole interactions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the benzodioxole and benzofuran rings, and the amide group. The aromatic rings could potentially undergo electrophilic aromatic substitution reactions, while the amide group could participate in nucleophilic acyl substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the aromatic rings and the amide group could increase its polarity, potentially affecting its solubility in various solvents.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Biphenyl Benzothiazole-2-carboxamide Derivatives : A study demonstrated the synthesis of biphenyl benzothiazole-2-carboxamide derivatives and their in vivo diuretic activity, highlighting the potential of similar compounds in therapeutic applications (M. Yar & Zaheen Hasan Ansari, 2009).

• Antibacterial Agents : Analogues of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones were synthesized, showing promising antibacterial activity against Staphylococcus aureus and Bacillus subtilis, suggesting the antimicrobial research potential of related structures (M. Palkar et al., 2017).

Chemical Synthesis and Characterization

• Transformation of Arylcarboxamides : Research described the transformation of (hetero)arylcarboxamides into 1,3-dioxo-1,3-dihydroisobenzofuran-4-carboxamides, a process valuable for synthetic organic chemistry (Benjamin Prek et al., 2017).

• Catalytic Synthesis : A study on the platinum-catalyzed intermolecular hydroamination of unactivated olefins with carboxamides presents a novel approach to the synthesis of complex organic molecules, potentially applicable to the synthesis of compounds with similar functional groups (Xiang Wang and R. Widenhoefer, 2004).

Material Science and Sensing Applications

• Polyamic Acid Derivatives for H2O2 Sensing : The intrinsic redox reactions of polyamic acid derivatives containing benzothiazole and benzoxazole groups were utilized for the development of enzyme-free hydrogen peroxide biosensors, indicating the potential use of similar compounds in sensor technology (M. Hua et al., 2011).

Safety and Hazards

As with any chemical compound, handling “N-(benzo[d][1,3]dioxol-5-yl)-3-pentanamidobenzofuran-2-carboxamide” would require appropriate safety precautions. These might include avoiding dust formation, avoiding breathing in the compound, and using personal protective equipment.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities. Such studies could provide valuable insights into the potential applications of this compound in various fields, including medicinal chemistry and materials science.